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Compound of Interest

Compound Name: 3-(2-Quinolinyl)acrylic acid

Cat. No.: B3021114 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(2-Quinolinyl)acrylic
Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Scaffold of Potential
At the intersection of heterocyclic chemistry and pharmaceutical sciences lies 3-(2-
quinolinyl)acrylic acid, a molecule of significant interest. Its structure features a quinoline

ring, a privileged scaffold renowned for its presence in a wide array of biologically active

compounds, fused with an acrylic acid moiety, a versatile functional group.[1][2] The inherent

reactivity and structural characteristics of this compound make it a valuable building block in

the synthesis of novel therapeutic agents and functional materials. Quinoline derivatives have

been extensively explored for their diverse pharmacological activities, including anticancer,

antimicrobial, and anti-inflammatory properties.[1][3] This guide, authored from the perspective

of a Senior Application Scientist, provides a comprehensive technical overview of the core

physicochemical properties of 3-(2-quinolinyl)acrylic acid, offering field-proven insights and

detailed experimental methodologies to empower researchers in their discovery and

development endeavors.

Core Physicochemical Data
A foundational understanding of any chemical entity begins with its fundamental properties.

These parameters govern the compound's behavior in both chemical and biological systems,
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influencing everything from reaction kinetics to bioavailability. The key physicochemical

properties of 3-(2-quinolinyl)acrylic acid are summarized below.

Property Value Source(s)

CAS Number 81124-50-7 [4][5][6]

Molecular Formula C₁₂H₉NO₂ [4][5][6]

Molecular Weight 199.21 g/mol [4][5]

Appearance Yellow to brown solid [5]

Melting Point 197-198 °C [4]

pKa (Predicted) 1.95 ± 0.10 [5]

Boiling Point (Predicted) 394.8 ± 17.0 °C [5]

Density (Predicted) 1.307 ± 0.06 g/cm³ [5]

Molecular Structure and Synthesis
The unique properties of 3-(2-quinolinyl)acrylic acid are a direct consequence of its

molecular architecture. The planar quinoline system conjugated with the acrylic acid side chain

creates an extended π-electron system that dictates its spectroscopic properties and reactivity.
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Caption: Molecular Structure of 3-(2-quinolinyl)acrylic acid.

A common and efficient route for the preparation of this compound is the Knoevenagel

condensation. This reaction involves the base-catalyzed condensation of an aldehyde

(quinoline-2-carboxaldehyde) with a compound containing an active methylene group (malonic

acid), followed by decarboxylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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